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Compound of Interest

Compound Name: Uracil Arabinoside

Cat. No.: B1667586 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of Uracil Arabinoside, also known as

Cytarabine or Ara-C. The following procedural guidance and data are intended to supplement,

not replace, institutional safety protocols and regulatory guidelines.

Quantitative Data Summary
The following tables summarize key quantitative data for Uracil Arabinoside, providing a quick

reference for its physical and toxicological properties.

Property Value

Molecular Formula C₉H₁₂N₂O₆

Molecular Weight 244.20 g/mol

Appearance White crystalline powder

Solubility

Highly soluble in water. Moderately soluble in

alcohols and other polar organic solvents. Low

solubility in non-polar solvents.[1]

Storage Temperature 2-8°C
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Toxicity Data (Cytarabine) Value Species

LD50 Oral >5,000 mg/kg[2][3] Rat

LD50 Oral 3,150 mg/kg[3] Mouse

Note: No specific occupational exposure limits (OELs) have been established for Uracil
Arabinoside by major regulatory bodies.[2] Therefore, it is crucial to handle this compound

with a high degree of caution, minimizing exposure at all times.

Experimental Protocol: Safe Handling of Uracil
Arabinoside
This protocol outlines the step-by-step procedure for the safe handling of Uracil Arabinoside
in a laboratory setting.

1. Preparation and Engineering Controls:

All work with Uracil Arabinoside powder should be conducted in a designated area,

preferably within a certified chemical fume hood or a cytotoxic laminar flow cabinet to control

airborne particles.

Ensure that an eyewash station and safety shower are readily accessible.

The work surface should be covered with a disposable, absorbent plastic-backed liner.

2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of powder-free, chemotherapy-rated nitrile gloves. The outer glove

should be removed and disposed of in the designated cytotoxic waste container immediately

after handling is complete.

Gown: A disposable, low-permeability gown with a solid front and long sleeves with tight-

fitting cuffs is required.

Eye Protection: Chemical safety goggles and a face shield should be worn to protect against

splashes.
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Respiratory Protection: If there is a risk of generating aerosols or if working outside of a

containment device, a NIOSH-approved respirator (e.g., N95 or higher) is mandatory.

3. Weighing and Reconstitution:

When weighing the powder, perform the task within the fume hood to minimize the risk of

inhalation.

Use a dedicated set of utensils (spatula, weighing paper) for Uracil Arabinoside.

When reconstituting the powder, add the diluent slowly and carefully to avoid splashing.

4. Handling of Solutions:

All procedures involving solutions of Uracil Arabinoside should be performed over the

plastic-backed liner.

Use Luer-Lok syringes and needles to prevent accidental disconnection and spraying of the

solution.

Avoid recapping needles.

5. Spill Management:

In the event of a spill, immediately alert others in the area.

Wearing full PPE, contain the spill with absorbent pads.

For small spills, dampen the solid material with water before carefully transferring it to a

designated cytotoxic waste container.

Clean the spill area with a suitable decontaminating agent (e.g., a solution of sodium

hypochlorite), followed by a thorough rinse with water.

6. Decontamination and Waste Disposal:

All disposable items that have come into contact with Uracil Arabinoside, including gloves,

gowns, liners, and utensils, must be disposed of in clearly labeled "Cytotoxic Waste" or
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"Chemotherapy Waste" containers.

Contaminated reusable equipment should be decontaminated according to established

laboratory procedures.

Cytotoxic waste should be incinerated at high temperatures by a licensed hazardous waste

disposal service.[2]

7. Personal Hygiene:

After handling is complete and PPE has been removed, wash hands thoroughly with soap

and water.

Do not eat, drink, or apply cosmetics in the laboratory area.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Uracil
Arabinoside, from preparation to disposal.
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Safe Handling Workflow for Uracil Arabinoside
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Caption: Logical workflow for the safe handling of Uracil Arabinoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1667586?utm_src=pdf-custom-synthesis
https://www.solubilityofthings.com/1-2r4s5r-4-hydroxy-5-hydroxymethyltetrahydrofuran-2-ylpyrimidine-24-dione
https://www.sigmaaldrich.com/US/en/sds/USP/1162002
https://cdn.caymanchem.com/cdn/msds/16069m.pdf
https://www.benchchem.com/product/b1667586#personal-protective-equipment-for-handling-uracil-arabinoside
https://www.benchchem.com/product/b1667586#personal-protective-equipment-for-handling-uracil-arabinoside
https://www.benchchem.com/product/b1667586#personal-protective-equipment-for-handling-uracil-arabinoside
https://www.benchchem.com/product/b1667586#personal-protective-equipment-for-handling-uracil-arabinoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

